Cas no 1247212-18-5 (4-bromo-1-cyclopentyl-1H-pyrazol-5-amine)

• Product Name: 4-bromo-1-cyclopentyl-1H-pyrazol-5-amine
• CAS No: 1247212-18-5
• MF: C₈H₁₂BrN₃
• MW: 230.10498046875
• CID: 6201527
• PubChem ID: 61734584
• Update Time: 2025-10-23

4-bromo-1-cyclopentyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 4-bromo-1-cyclopentyl-1H-pyrazol-5-amine
• 1247212-18-5
• EN300-1074668
• CS-0306987
• AKOS011004459

• Inchi： 1S/C8H12BrN3/c9-7-5-11-12(8(7)10)6-3-1-2-4-6/h5-6H,1-4,10H2
• InChI Key： UOFBNMHPGOUQSE-UHFFFAOYSA-N
• SMILES： BrC1C=NN(C=1N)C1CCCC1

Computed Properties

• Exact Mass: 229.02146g/mol
• Monoisotopic Mass: 229.02146g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 43.8Ų

Additional information on 4-bromo-1-cyclopentyl-1H-pyrazol-5-amine

Comprehensive Overview of 4-bromo-1-cyclopentyl-1H-pyrazol-5-amine (CAS No. 1247212-18-5)

4-bromo-1-cyclopentyl-1H-pyrazol-5-amine (CAS No. 1247212-18-5) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This brominated pyrazole derivative features a cyclopentyl substituent at the 1-position and an amine group at the 5-position, making it a versatile intermediate for synthesizing biologically active molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of kinase inhibitors and anti-inflammatory agents.

The compound's molecular formula C8H12BrN3 and molecular weight 230.11 g/mol position it as a valuable building block in medicinal chemistry. Its pyrazole core structure is a common motif in many FDA-approved drugs, which explains the growing demand for this compound in high-throughput screening libraries. Recent studies have explored its role in modulating protein-protein interactions, a hot topic in targeted therapy development for complex diseases.

In the context of current research trends, 4-bromo-1-cyclopentyl-1H-pyrazol-5-amine has been investigated for its potential in cancer immunotherapy and neurodegenerative disease research. The bromine atom at the 4-position offers excellent opportunities for further functionalization through cross-coupling reactions, making it a favorite among chemists working on structure-activity relationship (SAR) studies. This aligns with the pharmaceutical industry's focus on fragment-based drug design, where small molecules like this serve as critical starting points.

The synthesis of CAS 1247212-18-5 typically involves multi-step organic transformations, with careful control of reaction conditions to ensure high purity. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are essential for characterizing this compound. Its stability profile and solubility characteristics make it suitable for various high-throughput screening applications, addressing the pharmaceutical industry's need for reliable screening compounds.

From a commercial perspective, the global market for pyrazole derivatives like 4-bromo-1-cyclopentyl-1H-pyrazol-5-amine is expanding rapidly, driven by increased R&D investment in precision medicine. The compound's relevance to personalized therapeutics and biomarker discovery has made it a subject of numerous patent applications in recent years. Researchers frequently search for information about its synthetic routes, biological activity, and safety profile, reflecting the compound's importance in modern drug development pipelines.

Environmental considerations in chemical research have also brought attention to the green chemistry aspects of producing such specialized compounds. The development of more sustainable synthetic methods for 4-bromo-1-cyclopentyl-1H-pyrazol-5-amine represents an active area of investigation, responding to the industry's push for eco-friendly synthesis protocols. This aligns with broader trends in green pharmaceutical manufacturing and process chemistry optimization.

In analytical applications, CAS 1247212-18-5 serves as an important reference standard for method development in LC-MS systems. Its distinct fragmentation pattern and UV absorption characteristics make it valuable for analytical method validation in pharmaceutical quality control laboratories. The compound's well-defined properties support its use in cheminformatics databases and computational chemistry models that predict molecular behavior.

The future research directions for 4-bromo-1-cyclopentyl-1H-pyrazol-5-amine likely include exploration of its metabolic stability and drug-likeness parameters, which are critical considerations in lead optimization processes. As the pharmaceutical industry continues to embrace AI-driven drug discovery, compounds with well-characterized properties like this will become increasingly valuable for training predictive algorithms and machine learning models in medicinal chemistry.